Cas no 101925-74-0 (9,12,15-Octadecatrienoic acid, 3-hydroxypropyl ester, (Z,Z,Z)-)

• Product Name: 9,12,15-Octadecatrienoic acid, 3-hydroxypropyl ester, (Z,Z,Z)-
• CAS No: 101925-74-0
• MF: C₂₁H₃₆O₃
• MW: 336.50874710083
• CID: 1130908
• PubChem ID: 87554054
• Update Time: 2025-04-20

9,12,15-Octadecatrienoic acid, 3-hydroxypropyl ester, (Z,Z,Z)- Chemical and Physical Properties

Names and Identifiers

• 9,12,15-Octadecatrienoic acid, 3-hydroxypropyl ester, (Z,Z,Z)-
• 3-hydroxypropyl octadeca-9,12,15-trienoate
• SCHEMBL3661758
• 101925-74-0
• 3-Hydroxypropyl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate
• 9,12,15-Octadecatrienoic acid, 3-hydroxypropyl ester, (Z,Z,Z)- (9CI)

• Inchi： 1S/C21H36O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-18-21(23)24-20-17-19-22/h3-4,6-7,9-10,22H,2,5,8,11-20H2,1H3/b4-3-,7-6-,10-9-
• InChI Key： VWDCSTSVYSAVEP-PDBXOOCHSA-N
• SMILES： O(CCCO)C(CCCCCCC/C=C\C/C=C\C/C=C\CC)=O

Computed Properties

• Exact Mass: 336.26658
• Monoisotopic Mass: 336.26644501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 17
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53